Cas no 140369-78-4 (Propanoic acid,3-mercapto-2-methyl-, (1R)-1-carboxy-2-(methylthio)ethyl ester, (2S)-)

• Product Name: Propanoic acid,3-mercapto-2-methyl-, (1R)-1-carboxy-2-(methylthio)ethyl ester, (2S)-
• CAS No: 140369-78-4
• MF: C₈H₁₄O₄S₂
• MW: 238.324360370636
• CID: 221697
• PubChem ID: 132282
• Update Time: 2025-04-19

Propanoic acid,3-mercapto-2-methyl-, (1R)-1-carboxy-2-(methylthio)ethyl ester, (2S)- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,3-mercapto-2-methyl-, (1R)-1-carboxy-2-(methylthio)ethyl ester, (2S)-
• (2R)-3-methylsulfanyl-2-[(2S)-2-methyl-3-sulfanylpropanoyl]oxypropanoic acid
• (2R)-3-(methylsulfanyl)-2-{[(2S)-2-methyl-3-sulfanylpropanoyl]oxy}propanoic acid
• FPL-66564
• 140369-78-4
• DTXSID40161321
• Propanoic acid, 3-mercapto-2-methyl-, (1R)-1-carboxy-2-(methylthio)ethyl ester, (2S)-
• (R)-2-(3-Mercapto-2(S)-methyl-1-oxopropoxy)-3-(methylthio)propanoic acid
• SCHEMBL3218131
• CHEMBL122164
• Fpl 66564
• FPL66564

• Inchi： 1S/C8H14O4S2/c1-5(3-13)8(11)12-6(4-14-2)7(9)10/h5-6,13H,3-4H2,1-2H3,(H,9,10)/t5-,6+/m1/s1
• InChI Key： LFBBWVTUUAFKIO-RITPCOANSA-N
• SMILES： S(C)C[C@@H](C(=O)O)OC([C@H](C)CS)=O

Computed Properties

• Exact Mass: 238.03342
• Monoisotopic Mass: 238.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 89.9Ų

Experimental Properties

• Density: 1.271
• Boiling Point: 412.3°C at 760 mmHg
• Flash Point: 203.1°C
• Refractive Index: 1.533
• PSA: 63.6